![molecular formula C6H10N2O B2583601 (1,4-Dimethyl-1H-pyrazol-3-YL)methanol CAS No. 881008-97-5](/img/structure/B2583601.png)
(1,4-Dimethyl-1H-pyrazol-3-YL)methanol
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Overview
Description
“(1,4-Dimethyl-1H-pyrazol-3-YL)methanol” is a chemical compound with the CAS Number: 881008-97-5 . It has a molecular weight of 126.16 and its IUPAC name is (1,4-dimethyl-1H-pyrazol-3-yl)methanol . It is a colorless to yellow liquid at room temperature .
Synthesis Analysis
The synthesis of pyrazole-based ligands, such as “(1,4-Dimethyl-1H-pyrazol-3-YL)methanol”, often involves the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol A with the appropriate primary amine .Molecular Structure Analysis
The InChI code for “(1,4-Dimethyl-1H-pyrazol-3-YL)methanol” is 1S/C6H10N2O/c1-5-3-8(2)7-6(5)4-9/h3,9H,4H2,1-2H3 .Physical And Chemical Properties Analysis
“(1,4-Dimethyl-1H-pyrazol-3-YL)methanol” is a colorless to yellow liquid at room temperature .Scientific Research Applications
- Synthesis and Characterization : Researchers have successfully synthesized pyrazole-based ligands by condensing (3,5-dimethyl-1H pyrazol-1-yl)methanol with appropriate primary amines . These ligands contain pyrazole sp2-nitrogen, pyridine sp2-nitrogen, and amine sp3-nitrogen, which can coordinate with metal ions.
- Copper Complexes : The ligands form copper (II)-based complexes that exhibit excellent catalytic activity in the oxidation of catechol to o-quinone. Copper ions play a crucial role, as they mimic the active sites of catecholase enzymes .
- Hydrazine-Coupled Pyrazoles : Some hydrazine-coupled pyrazoles have demonstrated potent antileishmanial and antimalarial effects. These compounds were synthesized and structurally verified, highlighting their potential as therapeutic agents .
- Difluoromethylated Pyrazolines : Novel difluoromethylated 1-(1,3-diphenyl-1H-pyrazol-4-yl)-3,3-difluoro-1,3-dihydro-indol-2-ones were evaluated for in vitro antibacterial and antifungal activity. They exhibited activity against Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Candida albicans, and Aspergillus niger .
- MDA Concentration : Although the results showed a dose-dependent increase in malondialdehyde (MDA) concentration, the significance remains statistically insignificant. Further research is needed to explore its antioxidant potential .
- Pyrazole-Based Ligands : Pyrazoles and their derivatives uniquely coordinate with metal ions, making them valuable precursors for developing metalloenzymes. Metalloenzymes contain metal cofactors directly linked to proteins or enzymes, forming prosthetic groups .
Catalysis and Coordination Chemistry
Antileishmanial and Antimalarial Activities
Antibacterial and Antifungal Properties
Oxidative Stress and Antioxidant Properties
Metalloenzyme Precursors
Biological Transformation and Medicinal Applications
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Pyrazole-bearing compounds, which include (1,4-dimethyl-1h-pyrazol-3-yl)methanol, are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Mode of Action
It is suggested that the compound interacts with its targets, leading to changes that result in its antileishmanial and antimalarial activities .
Biochemical Pathways
It is known that pyrazole-bearing compounds can have significant effects on various biochemical pathways, leading to their diverse pharmacological effects .
Result of Action
It is known that pyrazole-bearing compounds can have potent antileishmanial and antimalarial activities .
properties
IUPAC Name |
(1,4-dimethylpyrazol-3-yl)methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c1-5-3-8(2)7-6(5)4-9/h3,9H,4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTUVGILLGRMINB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(N=C1CO)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1,4-Dimethyl-1H-pyrazol-3-YL)methanol | |
CAS RN |
881008-97-5 |
Source
|
Record name | (1,4-dimethyl-1H-pyrazol-3-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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